Cas no 63317-99-7 (5,9-Hexadecadienoicacid)

• Product Name: 5,9-Hexadecadienoicacid
• CAS No: 63317-99-7
• MF: C₁₆H₂₈O₂
• MW: 252.392325401306
• CID: 519109
• Update Time: 2025-04-19

5,9-Hexadecadienoicacid Chemical and Physical Properties

Names and Identifiers

• 5,9-Hexadecadienoicacid
• hexadeca-5,9-dienoic acid

• Inchi： 1S/C16H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h7-8,11-12H,2-6,9-10,13-15H2,1H3,(H,17,18)/b8-7+,12-11+
• InChI Key： FHLHSNNZRDBQGE-NJHWEWLZSA-N
• SMILES： CCCCCC/C=C/CC/C=C/CCCC(=O)O

Computed Properties

• Exact Mass: 252.20904
• Monoisotopic Mass: 252.20893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 0.919
• Boiling Point: 346.6°C at 760 mmHg
• Flash Point: 243.6°C
• Refractive Index: 1.479
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids